Cas no 938064-79-0 (3-Propylsulfanylmethyl-cyclobutanecarbonitrile)

• Product Name: 3-Propylsulfanylmethyl-cyclobutanecarbonitrile
• CAS No: 938064-79-0
• MF: C₉H₁₅NS
• MW: 169.28710103035
• CID: 2105915
• Update Time: 2023-08-03

3-Propylsulfanylmethyl-cyclobutanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[(propylthio)methyl]Cyclobutanecarbonitrile
• OXXUKXODBWCFRN-UHFFFAOYSA-N
• 3-Propylsulfanylmethyl-cyclobutanecarbonitrile
• Cyclobutanecarbonitrile, 3-[(propylthio)methyl]-

• Inchi： 1S/C9H15NS/c1-2-3-11-7-9-4-8(5-9)6-10/h8-9H,2-5,7H2,1H3
• InChI Key： OXXUKXODBWCFRN-UHFFFAOYSA-N
• SMILES： S(CCC)CC1CC(C#N)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 152
• Topological Polar Surface Area: 49.1